Cas no 37393-40-1 (Androstan-17-one,3-[[[4-[bis(2-chloroethyl)amino]phenyl]acetyl]oxy]-, (3b,5a)- (9CI))
37393-40-1 structure
Product Name:Androstan-17-one,3-[[[4-[bis(2-chloroethyl)amino]phenyl]acetyl]oxy]-, (3b,5a)- (9CI)
CAS No:37393-40-1
MF:C31H43Cl2NO3
MW:548.584027528763
CID:319794
PubChem ID:148038
Update Time:2025-04-19
Androstan-17-one,3-[[[4-[bis(2-chloroethyl)amino]phenyl]acetyl]oxy]-, (3b,5a)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Androstan-17-one,3-[[[4-[bis(2-chloroethyl)amino]phenyl]acetyl]oxy]-, (3b,5a)- (9CI)
- [(3S,5S,8R,9S,10S,13S,14S)-10,13-dimethyl-17-oxo-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-yl] 2-[4-[bis(2-chloroethyl)amino]phenyl]acetate
- (3beta,5alpha)-3-(((4-(Bis(2-chloroethyl)amino)phenyl)acetyl)oxy)androstan-17-one
- Androstan-17-one, 3-(((4-(bis(2-chloroethyl)amino)phenyl)acetyl)oxy)-, (3beta,5alpha)-
- Androsterone p-bis(2-chloroethyl)aminophenylacetate
- 17-Oxoandrostan-3-yl {4-[bis(2-chloroethyl)amino]phenyl}acetate
- 37393-40-1
- DTXSID20958493
-
- Inchi: 1S/C31H43Cl2NO3/c1-30-13-11-24(37-29(36)19-21-3-6-23(7-4-21)34(17-15-32)18-16-33)20-22(30)5-8-25-26-9-10-28(35)31(26,2)14-12-27(25)30/h3-4,6-7,22,24-27H,5,8-20H2,1-2H3/t22-,24-,25-,26-,27-,30-,31-/m0/s1
- InChI Key: MSKANHIOTCWNTD-PJTVZXDSSA-N
- SMILES: ClCCN(CCCl)C1C=CC(=CC=1)CC(=O)O[C@H]1CC[C@@]2(C)[C@H](C1)CC[C@H]1[C@@H]3CCC([C@@]3(C)CC[C@H]21)=O
Computed Properties
- Exact Mass: 547.26229
- Monoisotopic Mass: 547.262
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 37
- Rotatable Bond Count: 9
- Complexity: 823
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- Density: 1.2
- Boiling Point: 640.8°C at 760 mmHg
- Flash Point: 341.4°C
- Refractive Index: 1.573
- PSA: 46.61
Androstan-17-one,3-[[[4-[bis(2-chloroethyl)amino]phenyl]acetyl]oxy]-, (3b,5a)- (9CI) Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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